N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-(4-fluorophenoxy)acetamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C22H25FN2O4/c1-4-11-25-18-12-16(7-10-19(18)29-14-22(2,3)21(25)27)24-20(26)13-28-17-8-5-15(23)6-9-17/h5-10,12H,4,11,13-14H2,1-3H3,(H,24,26)
• InChI Key: LQZHMYMZDMEILU-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=CC(=C2)NC(=O)COC3=CC=C(C=C3)F)OCC(C1=O)(C)C
• Molecular Formula: C22H25FN2O4
• Molecular Weight: 400.4 g/mol
• CAS No.: 921792-39-4

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-(4-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C22H25FN2O4 and its molecular weight is 400.45. The purity is usually 95%.
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Scientific Research Applications

Anti-inflammatory Applications

Studies have explored the synthesis of novel compounds with anti-inflammatory activities. For example, Sunder and Maleraju (2013) synthesized derivatives that showed significant anti-inflammatory activities, suggesting potential therapeutic applications for related compounds in treating inflammation-related disorders (Sunder & Maleraju, 2013).

Antipsychotic Potential

Research into compounds like 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide has shown antipsychotic-like profiles in behavioral animal tests, providing insights into the development of novel antipsychotic drugs without the typical side effects associated with dopamine receptor interaction, which might imply potential research directions for structurally related compounds (Wise et al., 1987).

Antiallergic Activity

Compounds structurally related to the one of interest have been synthesized and demonstrated to be orally active antiallergic agents, highlighting the possibility of discovering new treatments for allergic reactions (Ohshima et al., 1992).

Antimicrobial and Antitumor Activities

Synthetic efforts have also been directed toward compounds exhibiting antimicrobial and antitumor activities, suggesting that related compounds could contribute to the development of new antibiotics or cancer treatments. For example, Talupur et al. (2021) focused on the synthesis and evaluation of compounds for their antimicrobial properties, opening pathways for the application of similar compounds in combating microbial infections (Talupur, Satheesh, & Chandrasekhar, 2021).

Receptor Binding Studies

Binding characteristics of specific ligands to peripheral benzodiazepine receptors have been investigated, shedding light on the potential of structurally related compounds to serve as selective ligands for various biological receptors, which could have implications in the development of diagnostic tools or treatments for neurological conditions (Chaki et al., 1999).